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Compound of Interest

Compound Name: Momor-cerebroside |

Cat. No.: B1162676

For Researchers, Scientists, and Drug Development Professionals

Abstract

Momor-cerebroside | is a naturally occurring cerebroside, a class of glycosphingolipids, that
has been identified in several plant species, including Sesamum indicum L. (sesame),
Euphoria longana (longan), and Momordica charantia (bitter melon)[1]. As with other
cerebrosides, its structure consists of a ceramide (a fatty acid linked to a sphingoid base) and a
single sugar residue. This document provides a comprehensive technical guide on Momor-
cerebroside |, summarizing its known chemical and physical properties. While detailed
experimental protocols for its isolation and characterization are primarily found in a key
publication for which the full text is not widely available, this guide presents a generalized
methodology for cerebroside extraction and analysis. To date, specific biological activities and
signaling pathway involvement for Momor-cerebroside | have not been extensively reported in
publicly accessible literature.

Chemical and Physical Properties

Momor-cerebroside | is a complex sphingolipid with the chemical formula C4sH93NO10 and a
molecular weight of approximately 844.27 g/mol . The following table summarizes its key
chemical identifiers and physical properties based on available data.
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Property Value Source
CAS Number 606125-07-9 [2]
Molecular Formula CagH93NO10 [2]
Molecular Weight 844.27 g/mol [2]
Type of Compound Cerebroside [2]
Physical Description Powder [2]
Purity 95% - 99% [2]

Isolation and Characterization

The primary citation for the isolation and structural elucidation of Momor-cerebroside I is an
article published in the Archives of Pharmacal Research in 2003. While the full text of this
publication could not be accessed for this review, it is understood that the structure was
determined using chemical and spectroscopic methods[1]. Generally, the isolation of
cerebrosides from plant material follows a multi-step process involving extraction, partitioning,
and chromatographic purification.

General Experimental Protocol for Cerebroside Isolation

The following is a generalized workflow for the isolation and characterization of cerebrosides
from plant sources. The specific details for Momor-cerebroside | would be found in the
primary literature.
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General Workflow for Cerebroside Isolation and Characterization
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Caption: A generalized workflow for the isolation and characterization of cerebrosides.
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Methods of Analysis

The identification and structural elucidation of Momor-cerebroside I, as with other
cerebrosides, relies on a combination of analytical techniques:

o High-Performance Liquid Chromatography (HPLC): Used for the purification and purity
assessment of the isolated compound. Methods such as HPLC with Evaporative Light
Scattering Detection (ELSD) or Diode Array Detection (DAD) are common[2].

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, which aids in determining the structure of the lipid and sugar components.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
determining the detailed chemical structure, including the stereochemistry of the sugar and
lipid moieties.

Biological Activity and Signaling Pathways

As of the date of this document, there is a lack of specific studies in the public domain detailing
the biological activity, mechanism of action, or signaling pathway involvement of Momor-
cerebroside | (CAS 606125-07-9).

It is noteworthy that a study on a compound referred to as "Cerebroside-A," isolated from an
edible mushroom, demonstrated neuroprotective effects. This effect was attributed to the
reduction of glutamate release and Ca?* influx through NMDA receptors, a mechanism partially
dependent on the opening of BKCa channels[3]. However, it is crucial to emphasize that
"Cerebroside-A" has not been confirmed to be identical to Momor-cerebroside I.

Further research is required to elucidate the specific biological functions of Momor-
cerebroside I. Given the known roles of other cerebrosides in cellular processes, potential
areas of investigation could include its impact on cell membrane integrity, cell signaling, and its
potential as an anti-inflammatory, anti-cancer, or neuroprotective agent.

Due to the absence of data on signaling pathway involvement, a corresponding diagram cannot
be provided at this time.

Conclusion
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Momor-cerebroside | is a well-characterized natural product from a chemical perspective, with
its structure confirmed by spectroscopic methods. However, a significant gap exists in the
understanding of its biological activity and mechanism of action. For researchers and drug
development professionals, this presents an opportunity for further investigation into the
potential therapeutic applications of this molecule. Future studies should aim to screen Momor-
cerebroside | for various biological activities and to identify the cellular pathways it may
modulate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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